5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-5-(prop-2-enylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H17N3O3/c1-3-10-21-18-15(11-20)22-19(25-18)17-9-8-14(24-17)12-23-16-7-5-4-6-13(16)2/h3-9,21H,1,10,12H2,2H3
• InChI Key: MUYJPFNXJGIMKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=CC=C(O2)C3=NC(=C(O3)NCC=C)C#N
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it suitable for use in many different applications. In

Mechanism of Action

The mechanism of action of 5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is not well understood. However, it is believed to act as a potent inhibitor of certain enzymes and proteins, which play a crucial role in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile has a significant impact on various biochemical and physiological processes. This compound has been found to possess potent antioxidant and anti-inflammatory properties, which make it suitable for use in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile in lab experiments is its unique structure and properties, which make it suitable for use in various applications. However, the limitations of this compound include its high cost, limited availability, and potential toxicity.

Future Directions

There are many future directions for the research and development of 5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile. Some of the possible directions include the development of new synthesis methods, the exploration of its potential applications in the field of medicine, and the study of its potential toxicity and environmental impact.
Conclusion:
In conclusion, 5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a unique chemical compound that has gained significant attention in the scientific community. This compound has potential applications in various fields, including medicine, agriculture, and materials science. While there are limitations to its use, the future directions for research and development of this compound are promising.

Synthesis Methods

The synthesis of 5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile involves the reaction between allylamine and 5-(bromomethyl)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile. This reaction takes place in the presence of a catalyst and under controlled conditions to ensure high yields and purity of the final product.

Scientific Research Applications

The unique structure and properties of 5-(Allylamino)-2-(5-((o-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile make it suitable for use in various scientific research applications. This compound has been studied extensively for its potential applications in the fields of medicine, agriculture, and materials science.